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Compound of Interest

Compound Name: 2'-Deoxyguanosine monohydrate

Cat. No.: B6592467

Essential Safety and Handling Guide for 2'-
Deoxyguanosine Monohydrate

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 2'-Deoxyguanosine monohydrate. Adherence to
these procedures is vital for ensuring personal safety and maintaining a secure laboratory
environment.

Hazard Identification and Personal Protective Equipment
(PPE)

2'-Deoxyguanosine monohydrate is classified as a hazardous substance. It is harmful if
swallowed and may cause skin, eye, and respiratory irritation[1][2][3]. One safety data sheet
also indicates it may be harmful if it comes into contact with the skin or is inhaled[2]. The
toxicological properties of this substance have not been fully investigated[4]. Therefore, strict
adherence to PPE protocols is mandatory.
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Hazard

OSHA GHS Classification

Recommended Personal
Protective Equipment (PPE)

Oral Toxicity

Acute Toxicity 4, Oral[1][5]

Standard laboratory PPE to

prevent ingestion.

Skin Irritation/Toxicity

Skin Corrosion/Irritation

Category 2[2]

Impermeable and resistant
gloves (e.g., nitrile), lab coat or

protective clothing.

Eye Irritation

Serious Eye Damage/Eye

Irritation Category 2[2]

Safety glasses with side
shields or chemical safety
goggles. A face shield may be

required for splash hazards.

Respiratory Irritation

Specific Target Organ Toxicity -
Single Exposure (Respiratory

Tract Irritation) Category 3[2]

Use in a well-ventilated area. If
dust is generated, a NIOSH-
approved respirator is

necessary.

Operational Plan: Step-by-Step Handling Procedures

1.

Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure[2][4].

Ensure that a safety shower and eyewash station are readily accessible.

Before handling, inspect all PPE for integrity.

. Handling the Compound:

Wear all required PPE as detailed in the table above.

Avoid direct contact with the skin, eyes, and clothing[4].

Minimize the generation of dust when handling the solid form[2][4]. Use dry clean-up

procedures if any dust is generated[2].
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Do not eat, drink, or smoke in the area where the chemical is handled[1][2][5].

Wash hands thoroughly with soap and water after handling, before breaks, and at the end of
the workday[1][2][4].

3. Storage:

Store 2'-Deoxyguanosine monohydrate in its original, tightly sealed container[2][4].

Keep the container in a cool, dry, and well-ventilated location[2][4].

Store away from incompatible materials, such as strong oxidizing agents[6].

Disposal Plan

1. Waste Collection:

o Collect all waste material, including any contaminated disposables (e.g., gloves, wipes), in a
clearly labeled, sealed container suitable for chemical waste.

2. Disposal Procedure:

» Dispose of the waste in accordance with all applicable local, regional, national, and
international regulations[1][5].

e |tis recommended to consult with your institution's environmental health and safety (EHS)
department for specific disposal guidelines.

e One disposal method suggested is to bury the residue in an authorized landfill[2]. Do not
dispose of it down the drain or into the environment[1].

Emergency Procedures

o If Swallowed: Rinse the mouth with water. Call a poison center or doctor for medical
advice[1][5].

¢ In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing[3]. If skin irritation persists, seek medical attention[5].
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 In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing[2]. Seek medical attention.

« If Inhaled: Move the person to fresh air and keep them comfortable for breathing[3]. If you
feel unwell, seek medical attention.

e In Case of a Spill: Evacuate the area. Avoid breathing dust. Wear appropriate PPE and use
dry clean-up methods to collect the spilled material. Place the collected material in a sealed
container for disposal[2].

Workflow for Safe Handling of 2'-Deoxyguanosine
Monohydrate
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Caption: Workflow for the safe handling of 2'-Deoxyguanosine monohydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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